Cas no 1170481-13-6 (N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide)

• Product Name: N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide
• CAS No: 1170481-13-6
• MF: C₂₅H₂₂N₄O₄
• MW: 442.466585636139
• CID: 5981147
• PubChem ID: 30368437
• Update Time: 2025-07-09

N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide
• N-[2-[[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]amino]-2-oxoethyl]benzamide
• AKOS024512623
• 1170481-13-6
• F5530-0627
• N-(2-((3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)-2-oxoethyl)benzamide
• VU0646558-1
• N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-(phenylformamido)acetamide

• Inchi： 1S/C25H22N4O4/c1-16-27-22-13-8-18(28-23(30)15-26-24(31)17-6-4-3-5-7-17)14-21(22)25(32)29(16)19-9-11-20(33-2)12-10-19/h3-14H,15H2,1-2H3,(H,26,31)(H,28,30)
• InChI Key： ATHDGLKCDCAOBC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C(C)N1C1C=CC(=CC=1)OC)NC(CNC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 442.16410520g/mol
• Monoisotopic Mass: 442.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide

N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide (CAS No. 1170481-13-6): A Comprehensive Overview

N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide (CAS No. 1170481-13-6) is a synthetic organic compound that has garnered significant interest in pharmaceutical research and medicinal chemistry. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both 4-methoxyphenyl and phenylformamido moieties in its structure contributes to its unique physicochemical properties and potential therapeutic applications.

The molecular formula of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide is C25H22N4O4, with a molecular weight of approximately 442.47 g/mol. Its complex structure features a quinazolinone core, which is often associated with bioactive molecules. Researchers have explored this compound for its potential role in modulating enzymatic pathways, particularly those involved in inflammation and cellular proliferation. The 4-oxo-3,4-dihydroquinazoline scaffold is a key pharmacophore in many drug candidates, making this compound a valuable subject for further investigation.

One of the most frequently asked questions about CAS No. 1170481-13-6 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and light exposure, which are critical considerations for storage and handling in laboratory settings. These properties are particularly relevant for researchers working on drug formulation and delivery systems.

The potential applications of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide span across multiple therapeutic areas. Recent trends in pharmaceutical research highlight its exploration as a scaffold for developing kinase inhibitors, which are pivotal in targeted cancer therapies. The 2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl moiety is structurally similar to known kinase-binding motifs, making it a promising candidate for structure-activity relationship (SAR) studies. Additionally, its phenylformamido group offers opportunities for further chemical modifications to enhance bioavailability and target specificity.

In the context of current scientific trends, CAS No. 1170481-13-6 aligns with the growing demand for novel small-molecule therapeutics. The rise of personalized medicine and precision oncology has increased the need for compounds with well-defined mechanisms of action. Researchers are particularly interested in how the 4-methoxyphenyl substituent influences the compound's interaction with biological targets, as methoxy groups are known to affect both potency and metabolic stability. This aspect is frequently explored in computational chemistry and molecular docking studies.

The synthesis of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide typically involves multi-step organic reactions, including condensation and amidation processes. A common query among synthetic chemists revolves around optimizing the yield and purity of this compound. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, such as catalyst-free reactions or the use of biodegradable solvents. These efforts not only improve the environmental footprint but also enhance the scalability of production for research and development purposes.

From a commercial perspective, CAS No. 1170481-13-6 is primarily available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. The compound is often listed under categories such as quinazoline derivatives or heterocyclic building blocks, reflecting its utility in drug discovery. Pricing and availability can vary based on purity grades (e.g., >95% or >98%) and batch sizes, which are important factors for procurement specialists. The global market for such specialized intermediates continues to grow, driven by increased R&D investments in small-molecule therapeutics.

Quality control and analytical characterization are critical aspects when working with N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-(phenylformamido)acetamide. Standard analytical techniques include high-performance liquid chromatography (HPLC) for purity assessment, nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These protocols ensure batch-to-batch consistency, which is essential for reproducible biological testing. Many researchers also employ computational tools to predict the compound's ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties early in the development process.

Looking ahead, the scientific community anticipates further exploration of CAS No. 1170481-13-6 in drug discovery pipelines. Its structural features make it a versatile intermediate for generating analogs with improved pharmacological profiles. Current research directions include investigating its potential as a fragment in fragment-based drug design (FBDD) and evaluating its compatibility with emerging drug delivery technologies like nanoparticle formulations. As the understanding of its mechanism of action deepens, this compound may pave the way for new therapeutic agents addressing unmet medical needs.